Cas no 225-57-0 (6H-[1]Benzothiopyrano[4,3-b]quinoline)

• Product name: 6H-[1]Benzothiopyrano[4,3-b]quinoline
• CAS No: 225-57-0
• MF: C₁₆H₁₁NS
• MW: 249.33024
• CID: 266213
• PubChem ID: 9182

6H-[1]Benzothiopyrano[4,3-b]quinoline Chemical and Physical Properties

Names and Identifiers

• 6H-[1]Benzothiopyrano[4,3-b]quinoline
• 6H-Thiochromeno[4,3-b]quinoline
• 225-57-0
• BRN 0187735
• DTXSID40177023
• 6H-(1)BENZOTHIOPYRANO(4,3-b)QUINOLINE

• Inchi： InChI=1S/C16H11NS/c1-3-7-14-11(5-1)9-12-10-18-15-8-4-2-6-13(15)16(12)17-14/h1-9H,10H2
• InChI Key： PNSMXZODIXFDRD-UHFFFAOYSA-N
• SMILES： C1C=CC2N=C3C(=CC=2C=1)CSC1=CC=CC=C31

Computed Properties

• Exact Mass: 249.06133
• Monoisotopic Mass: 249.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• PSA: 12.89